Cas no 2090064-66-5 (Vebicorvir)

• Product Name: Vebicorvir
• CAS No: 2090064-66-5
• MF: C₁₉H₁₂F₃N₃O₄S₂
• MW: 467.441492080688
• MDL: MFCD32856555
• CID: 4769435
• PubChem ID: 139394142
• Update Time: 2025-10-20

Vebicorvir Chemical and Physical Properties

Names and Identifiers

• Vebicorvir
• 16F6055SMG
• Vebicorvir [INN]
• Vebicorvir [USAN]
• WHO 11201
• 11-Oxo-N-((2-(trifluoromethyl)thiazol-5-yl)methyl)-10,11-dihydrodibenzo[b,f][1,4]thiazepine-8-carboxamide5,5-dioxide
• Dibenzo(b,F)(1,4)thiazepine-8-carboxamide, 10,11-dihydro-11-oxo-N-((2-(trifluoromethyl)-5-thiazolyl)methyl)-, 5,5-dioxide
• LBJVBJYMZKEREY-UHFFFAOYSA-N
• AKOS040759739
• 2,2,10-trioxo-N-{[2-(trifluoromethyl)-1,3-thiazol-5-yl]methyl}-2??-thia-9-azatricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7,12,14-hexaene-6-carboxamide
• 2090064-66-5
• ABI-H0731
• EX-A7413
• Vebicorvir (USAN/INN)
• SCHEMBL21250344
• 6,11,11-trioxo-N-[[2-(trifluoromethyl)-1,3-thiazol-5-yl]methyl]-5H-benzo[b][1,4]benzothiazepine-3-carboxamide
• 5,5,11-TRIOXO-N-((2-(TRIFLUOROMETHYL)-1,3-THIAZOL-5-YL)METHYL)-10,11-DIHYDRO-5H-5LAMBDA6-DIBENZO(B,F)(1,4)THIAZEPINE-8-CARBOXAMIDE
• Vebicorvir [USAN:INN]
• G17458
• D12054
• HY-109195
• VEBICORVIR [WHO-DD]
• 5,5,11-TRIOXO-N-((2-(TRIFLUOROMETHYL)-1,3-THIAZOL-5-YL)METHYL)-10,11-DIHYDRO-5H- 5.LAMBDA.6-DIBENZO(B,F)(1,4)THIAZEPINE-8-CARBOXAMIDE
• 11-Oxo-N-((2-(trifluoromethyl)thiazol-5-yl)methyl)-10,11-dihydrodibenzo[b,f][1,4]thiazepine-8-carboxamide 5,5-dioxide
• UNII-16F6055SMG
• 5,5,11-Trioxo-10,11-dihydro-5H-dibenzo[b,f][1,4]thiazepine-8-carboxylic acid (2-trifluoromethyl-thiazol-5-ylmethyl)-amide
• CHEMBL4650324
• DA-68546
• CS-0119137
• MS-28620
• 5,5,11-TRIOXO-N-((2-(TRIFLUOROMETHYL)-1,3-THIAZOL-5-YL)METHYL)-10,11-DIHYDRO-5H-5.LAMBDA.6-DIBENZO(B,F)(1,4)THIAZEPINE-8-CARBOXAMIDE

• MDL： MFCD32856555
• Inchi： 1S/C19H12F3N3O4S2/c20-19(21,22)18-24-9-11(30-18)8-23-16(26)10-5-6-15-13(7-10)25-17(27)12-3-1-2-4-14(12)31(15,28)29/h1-7,9H,8H2,(H,23,26)(H,25,27)
• InChI Key： LBJVBJYMZKEREY-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(NC2C=C(C(NCC3=CN=C(C(F)(F)F)S3)=O)C=CC1=2)=O)(=O)=O

Computed Properties

• Exact Mass: 467.02213271g/mol
• Monoisotopic Mass: 467.02213271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 142

Additional information on Vebicorvir

Vebicorvir (CAS No. 2090064-66-5): A Comprehensive Overview of Its Mechanism, Applications, and Future Prospects

In the rapidly evolving field of antiviral therapeutics, Vebicorvir (CAS No. 2090064-66-5) has emerged as a promising candidate for addressing unmet medical needs. This small-molecule compound, developed by Assembly Biosciences, belongs to the class of core protein allosteric modulators (CpAMs), targeting the hepatitis B virus (HBV) with a novel mechanism of action. As the global burden of HBV persists, Vebicorvir represents a significant advancement in the quest for functional cures.

The chemical structure of Vebicorvir is optimized to disrupt the HBV lifecycle by binding to the viral core protein, thereby preventing the formation of functional capsids. This unique approach differentiates it from traditional nucleoside analogs, which target viral polymerase. Researchers have highlighted its potential to reduce viral load and HBV covalently closed circular DNA (cccDNA), a persistent reservoir that complicates current treatments. Clinical trials have demonstrated its efficacy in combination therapies, making it a focal point for chronic hepatitis B treatment strategies.

One of the most searched questions in the context of Vebicorvir is: "How does Vebicorvir compare to existing HBV therapies?" Unlike tenofovir or entecavir, which suppress viral replication but rarely eliminate cccDNA, Vebicorvir aims to destabilize the viral core, offering a complementary mechanism. This synergy is critical for achieving sustained virologic response (SVR), a key endpoint in HBV functional cure research. Additionally, its oral bioavailability and favorable safety profile in Phase 2 trials have sparked optimism among clinicians.

The rise of drug-resistant HBV strains has intensified the demand for innovative therapies. Vebicorvir addresses this challenge by targeting a conserved region of the core protein, minimizing resistance risks. Recent studies also explore its potential in combination with immune modulators, such as checkpoint inhibitors, to enhance host immune responses. This aligns with the growing trend of precision medicine in virology, where multi-targeted regimens are prioritized.

From a commercial perspective, the global HBV market is projected to grow significantly, driven by increasing diagnosis rates and healthcare investments in endemic regions. Vebicorvir positions itself as a first-in-class therapy, with analysts predicting its adoption in combination protocols upon regulatory approval. Its development also reflects broader trends in antiviral drug discovery, where allosteric modulation is gaining traction against other persistent viruses.

In conclusion, Vebicorvir (CAS No. 2090064-66-5) exemplifies the next generation of HBV therapeutics, combining mechanistic innovation with clinical practicality. As research progresses, its role in achieving functional cures and addressing drug resistance will likely expand, solidifying its place in the antiviral arsenal. Stakeholders across academia, healthcare, and pharmaceuticals continue to monitor its trajectory closely.